Ethyl 4-(2-((tetrahydrothiophen-3-yl)oxy)isonicotinamido)benzoate

• IUPAC Name: ethyl 4-[[2-(thiolan-3-yloxy)pyridine-4-carbonyl]amino]benzoate
• InChI: InChI=1S/C19H20N2O4S/c1-2-24-19(23)13-3-5-15(6-4-13)21-18(22)14-7-9-20-17(11-14)25-16-8-10-26-12-16/h3-7,9,11,16H,2,8,10,12H2,1H3,(H,21,22)
• InChI Key: LONYNZOUZYPILS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=NC=C2)OC3CCSC3
• Molecular Formula: C19H20N2O4S
• Molecular Weight: 372.4 g/mol

Description

Ethyl 4-(2-((tetrahydrothiophen-3-yl)oxy)isonicotinamido)benzoate, also known as ETTB, is a synthetic compound that has gained attention in the scientific community for its potential applications in medicinal chemistry.

Mechanism of Action

Ethyl 4-(2-((tetrahydrothiophen-3-yl)oxy)isonicotinamido)benzoate exerts its pharmacological effects by inhibiting the activity of enzymes involved in various cellular processes. Specifically, Ethyl 4-(2-((tetrahydrothiophen-3-yl)oxy)isonicotinamido)benzoate inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory cytokines. Additionally, Ethyl 4-(2-((tetrahydrothiophen-3-yl)oxy)isonicotinamido)benzoate has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
Ethyl 4-(2-((tetrahydrothiophen-3-yl)oxy)isonicotinamido)benzoate has been shown to have several biochemical and physiological effects. In addition to its anti-inflammatory and anticancer properties, Ethyl 4-(2-((tetrahydrothiophen-3-yl)oxy)isonicotinamido)benzoate has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Ethyl 4-(2-((tetrahydrothiophen-3-yl)oxy)isonicotinamido)benzoate has also been shown to have cardioprotective effects by reducing the size of myocardial infarctions in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4-(2-((tetrahydrothiophen-3-yl)oxy)isonicotinamido)benzoate in lab experiments is its potency and specificity. Ethyl 4-(2-((tetrahydrothiophen-3-yl)oxy)isonicotinamido)benzoate has been shown to exhibit potent pharmacological effects at low concentrations, making it a useful tool for studying various cellular processes. However, one limitation of using Ethyl 4-(2-((tetrahydrothiophen-3-yl)oxy)isonicotinamido)benzoate in lab experiments is its relatively short half-life, which may limit its effectiveness in certain experimental settings.

Future Directions

There are several potential future directions for research on Ethyl 4-(2-((tetrahydrothiophen-3-yl)oxy)isonicotinamido)benzoate. One area of interest is the development of Ethyl 4-(2-((tetrahydrothiophen-3-yl)oxy)isonicotinamido)benzoate derivatives with improved pharmacological properties. Another area of interest is the exploration of Ethyl 4-(2-((tetrahydrothiophen-3-yl)oxy)isonicotinamido)benzoate's potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanisms underlying Ethyl 4-(2-((tetrahydrothiophen-3-yl)oxy)isonicotinamido)benzoate's pharmacological effects, which may lead to the discovery of new therapeutic targets.

Synthesis Methods

Ethyl 4-(2-((tetrahydrothiophen-3-yl)oxy)isonicotinamido)benzoate can be synthesized through a multi-step process that involves the reaction of isonicotinic acid with ethyl 4-bromobenzoate, followed by the reaction of the resulting compound with tetrahydrothiophene-3-ol. The final product is obtained through the reaction of the intermediate compound with 4-dimethylaminopyridine and ethyl chloroformate.

Scientific Research Applications

Ethyl 4-(2-((tetrahydrothiophen-3-yl)oxy)isonicotinamido)benzoate has been the subject of several scientific studies due to its potential applications in medicinal chemistry. One study found that Ethyl 4-(2-((tetrahydrothiophen-3-yl)oxy)isonicotinamido)benzoate exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Another study showed that Ethyl 4-(2-((tetrahydrothiophen-3-yl)oxy)isonicotinamido)benzoate has anticancer properties by inducing apoptosis in cancer cells.